4-(2-(4-Methyl-3-nitrophenoxy)ethyl)morpholine

• CAS No.: 870708-37-5
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol
• IUPAC Name: 4-[2-(4-methyl-3-nitrophenoxy)ethyl]morpholine
• InChI: InChI=1S/C13H18N2O4/c1-11-2-3-12(10-13(11)15(16)17)19-9-6-14-4-7-18-8-5-14/h2-3,10H,4-9H2,1H3
• InChI Key: CHTKLUUMJHBAKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCN2CCOCC2)[N+](=O)[O-]

Description

4-(2-(4-Methyl-3-nitrophenoxy)ethyl)morpholine is a useful research compound. Its molecular formula is C13H18N2O4 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methyl-3-nitrophenol (1.53 g, 10 mmol.), 4-(2-chloroethyl)morpholine (2.79 g, 15 mmol), Cs2CO3 (9.78 g, 30 mmol) and NaI (145 mg, 1 mmol) in DMF (15 mL) was stirred for 3 h at 80° C. The reaction mixture was then cooled to room temperature, diluted with water, and extracted with EtOAc. The organic layer was dried over MgSO4, filtered and concentrated in vacuo. The crude residue was purified by flash chromatography (4:1:0.05 CH2Cl2/EtOAc/MeOH) to give the title compound as an oil.